Cas no 1942058-91-4 (Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester)

• Product Name: Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester
• CAS No: 1942058-91-4
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 6022796
• PubChem ID: 121376125
• Update Time: 2025-10-23

Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester
• (9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)carbamate
• EN300-4834197
• 1942058-91-4
• (9H-fluoren-9-yl)methyl but-3-yn-1-ylcarbamate
• SCHEMBL17798354
• PRTBWYCJMOEBIA-UHFFFAOYSA-N

• Inchi： 1S/C19H17NO2/c1-2-3-12-20-19(21)22-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18H,3,12-13H2,(H,20,21)
• InChI Key： PRTBWYCJMOEBIA-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NCCC#C

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 479.6±28.0 °C(Predicted)
• pka: 11.48±0.46(Predicted)

Additional information on Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester

Comprehensive Overview of Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester (CAS No. 1942058-91-4)

In the realm of organic chemistry and pharmaceutical research, Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester (CAS No. 1942058-91-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected butynyl carbamate, is a derivative of carbamic acid and is widely utilized in peptide synthesis and medicinal chemistry. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is particularly valued for its stability under basic conditions and ease of removal under mild acidic conditions, making it a cornerstone in solid-phase peptide synthesis (SPPS).

The growing interest in 1942058-91-4 is reflected in its frequent appearance in scientific literature and patent filings. Researchers are increasingly exploring its role in the development of novel bioconjugates and drug delivery systems. For instance, the compound's alkyne functional group (butynyl) enables click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is pivotal for labeling biomolecules and designing targeted therapeutics. This aligns with the current trend of precision medicine and theranostics, where molecular-level control is paramount.

From an industrial perspective, Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester is synthesized through multi-step organic reactions, often involving the coupling of Fmoc chloride with 3-butyn-1-amine. The purity and yield of this compound are critical for downstream applications, prompting advancements in chromatographic purification techniques like HPLC and flash column chromatography. These methods ensure the removal of byproducts and unreacted starting materials, which is essential for maintaining the integrity of peptide chains during synthesis.

Environmental and safety considerations are also paramount when handling 1942058-91-4. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to preserve its reactivity. The compound's stability data and material safety data sheet (MSDS) are frequently searched topics among laboratory personnel, underscoring the importance of transparency in chemical handling protocols.

In the context of artificial intelligence (AI) and computational chemistry, Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester has been the subject of molecular docking studies and quantum mechanical calculations. These simulations aim to predict its interactions with biological targets, accelerating the discovery of new enzyme inhibitors or receptor modulators. Such interdisciplinary approaches are revolutionizing drug discovery, reducing reliance on trial-and-error methodologies.

Market analysts note a rising demand for Fmoc-protected building blocks, driven by the expansion of the peptide therapeutics sector. With global interest in diabetes, oncology, and neurodegenerative diseases, compounds like 1942058-91-4 are poised to play a pivotal role in next-generation treatments. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its high purity grade and compatibility with automated synthesizers.

To summarize, Carbamic acid, N-3-butyn-1-yl-, 9H-fluoren-9-ylmethyl ester (CAS No. 1942058-91-4) exemplifies the synergy between synthetic chemistry and biomedical innovation. Its versatility in peptide engineering, coupled with its relevance in cutting-edge research areas like click chemistry and AI-driven drug design, ensures its continued prominence in scientific discourse. As the fields of biotechnology and personalized medicine evolve, this compound will undoubtedly remain a key enabler of breakthroughs.